molecular formula C9H16O3 B8741320 Methyl 2-acetylhexanoate CAS No. 32798-42-8

Methyl 2-acetylhexanoate

Cat. No.: B8741320
CAS No.: 32798-42-8
M. Wt: 172.22 g/mol
InChI Key: PYYFKCZKDCTZBH-UHFFFAOYSA-N
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Description

Methyl 2-acetylhexanoate is a useful research compound. Its molecular formula is C9H16O3 and its molecular weight is 172.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

32798-42-8

Molecular Formula

C9H16O3

Molecular Weight

172.22 g/mol

IUPAC Name

methyl 2-acetylhexanoate

InChI

InChI=1S/C9H16O3/c1-4-5-6-8(7(2)10)9(11)12-3/h8H,4-6H2,1-3H3

InChI Key

PYYFKCZKDCTZBH-UHFFFAOYSA-N

Canonical SMILES

CCCCC(C(=O)C)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

30 g (217 mmol) of sodium (2E)-4-methoxy-4-oxo-2-buten-2-olate (Example 13A) suspended in 1,3-dimethyltetrahydro-2(1H)-pyrimidone and 1.24 g (7.5 mmol) of potassium iodide are treated dropwise with 29.8 g (217 mmol) of butyl bromide and the mixture is stirred at 80° C. for 1 h under reflux. The cooled mixture is then added to ice water and extracted with diethyl ether. The ether phase is washed with sodium thiosulphate solution, dried, concentrated and chromatographed. The eluent used is cyclohexane having an increasing ethyl acetate content.
Quantity
30 g
Type
reactant
Reaction Step One
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1.24 g
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reactant
Reaction Step Two
Quantity
29.8 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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